Cas no 1891371-02-0 (2-2-(dimethylamino)-5-fluorophenyl-2-hydroxyacetic acid)

• Product Name: 2-2-(dimethylamino)-5-fluorophenyl-2-hydroxyacetic acid
• CAS No: 1891371-02-0
• MF: C₁₀H₁₂FNO₃
• MW: 213.205586433411
• CID: 6039859
• PubChem ID: 117303697
• Update Time: 2025-05-23

2-2-(dimethylamino)-5-fluorophenyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(dimethylamino)-5-fluorophenyl-2-hydroxyacetic acid
• 2-[2-(dimethylamino)-5-fluorophenyl]-2-hydroxyacetic acid
• 1891371-02-0
• EN300-1998283

• Inchi： 1S/C10H12FNO3/c1-12(2)8-4-3-6(11)5-7(8)9(13)10(14)15/h3-5,9,13H,1-2H3,(H,14,15)
• InChI Key： YUYCHUXRZJPUIG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C(=O)O)O)N(C)C

Computed Properties

• Exact Mass: 213.08012141g/mol
• Monoisotopic Mass: 213.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.8Ų

Additional information on 2-2-(dimethylamino)-5-fluorophenyl-2-hydroxyacetic acid

Professional Introduction to Compound with CAS No. 1891371-02-0 and Product Name: 2,2-(dimethylamino)-5-fluorophenyl-2-hydroxyacetic acid

The compound identified by the CAS number 1891371-02-0 and the product name 2,2-(dimethylamino)-5-fluorophenyl-2-hydroxyacetic acid represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, featuring a fluorinated phenyl ring and a hydroxyacetic acid moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of a dimethylamino group further enhances its pharmacological profile, making it a promising candidate for further investigation in drug discovery and therapeutic applications.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules incorporating fluorine atoms, which are known to modulate metabolic stability, binding affinity, and overall bioavailability of drug candidates. The fluorophenyl ring in this compound is particularly noteworthy, as it has been extensively studied for its role in enhancing the efficacy of various therapeutic agents. For instance, fluorinated aromatic compounds have been shown to exhibit improved binding to biological targets, leading to more potent and selective drug interactions.

The hydroxyacetic acid component of the molecule introduces a polar functional group that can influence solubility and interaction with biological systems. This feature is particularly relevant in drug design, where optimizing solubility is crucial for achieving desired pharmacokinetic properties. The combination of these structural elements—dimethylamino, fluorophenyl, and hydroxyacetic acid—makes this compound a versatile scaffold for exploring novel pharmacological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have suggested that molecules containing a fluorinated phenyl ring may exhibit inhibitory effects on various enzymes and receptors involved in critical biological processes. The dimethylamino group, known for its ability to enhance molecular interactions through hydrogen bonding and dipole-dipole interactions, further contributes to the compound's potential as a pharmacological agent.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The structural features of 2,2-(dimethylamino)-5-fluorophenyl-2-hydroxyacetic acid suggest that it may interact with neurotransmitter receptors or enzymes implicated in conditions such as Alzheimer's disease, Parkinson's disease, and depression. Preliminary computational studies have indicated that this compound could modulate the activity of enzymes like acetylcholinesterase or monoamine oxidase, which are key targets in managing these neurological conditions.

Furthermore, the hydroxyacetic acid moiety may contribute to the compound's ability to cross the blood-brain barrier (BBB), a critical factor for therapeutic agents targeting central nervous system (CNS) disorders. The BBB poses a significant challenge in drug delivery due to its selective permeability, but compounds with appropriate structural features can overcome this barrier more effectively. The combination of hydrophilic and lipophilic elements in this molecule may facilitate its transport across the BBB, enhancing its bioavailability and therapeutic efficacy.

Another area of interest is the potential use of this compound in anti-inflammatory applications. Chronic inflammation is associated with a wide range of diseases, including cardiovascular disorders, cancer, and autoimmune conditions. The fluorophenyl ring has been shown to possess anti-inflammatory properties in several preclinical studies. By interacting with inflammatory pathways at multiple levels—such as inhibiting pro-inflammatory cytokine production or modulating immune cell responses—this compound could offer a multifaceted approach to managing inflammation-related diseases.

The role of fluorine atoms in enhancing metabolic stability has also been well-documented. In drug development, maintaining metabolic stability is essential to ensure that a drug remains active within the body long enough to exert its therapeutic effect. The presence of fluorine in the fluorophenyl ring can significantly reduce susceptibility to enzymatic degradation, thereby prolonging the half-life of the drug candidate. This characteristic makes 2,2-(dimethylamino)-5-fluorophenyl-2-hydroxyacetic acid an attractive candidate for further development as a long-acting therapeutic agent.

In conclusion, the compound with CAS No. 1891371-02-0 and product name 2,2-(dimethylamino)-5-fluorophenyl-2-hydroxyacetic acid represents a promising scaffold for pharmaceutical innovation. Its unique structural features—comprising a fluorinated phenyl ring, a hydroxyacetic acid moiety, and a dimethylamino group—endow it with potential applications across multiple therapeutic areas. Ongoing research aims to fully elucidate its biological activities and explore its suitability for clinical development. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a significant role in shaping future treatments for various human diseases.